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Compound of Interest

Compound Name: Perfluoro-2-methylpentane

Cat. No.: B1293502 Get Quote

Perfluoro-2-methylpentane, also known as Tetradecafluoro-2-methylpentane or

Perfluoroisohexane, is a fully fluorinated hydrocarbon. Its molecular structure, a branched six-

carbon chain saturated with fluorine atoms, bestows upon it a unique combination of physical

and chemical properties.

Key Characteristics:

Chemical Inertness: The strength of the carbon-fluorine bond makes the molecule

exceptionally resistant to chemical attack, rendering it an ideal solvent for highly reactive

species.

Thermal Stability: It can withstand high temperatures without degradation, making it suitable

for applications in thermally demanding environments.[1]

Low Surface Tension and High Density: These properties facilitate the wetting of surfaces

and the separation of phases in multiphasic systems. Its density is approximately 1.73 g/cm³.

[1][2]

Immiscibility: It is immiscible with water and most common organic solvents, a property

leveraged in extraction and biphasic reaction systems.

Dielectric Strength: Its high dielectric strength makes it an effective insulating fluid in

electronic applications.[1]
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These characteristics make Perfluoro-2-methylpentane a valuable component in diverse,

high-stakes research fields. It is utilized as a specialty solvent in the electronics industry, a

component in advanced refrigerant formulations, a building block for fluorinated polymers, and

a medium in aerospace and analytical chemistry applications.[1][3]

The Commercial Supplier Landscape: Sourcing
High-Purity Material
The procurement of Perfluoro-2-methylpentane requires careful vetting of suppliers to ensure

the material meets the stringent purity requirements of scientific research. The market consists

of manufacturers, specialty chemical producers, and distributors. It is crucial to source from

suppliers who provide comprehensive analytical documentation for each batch.

Table 1: Commercial Sources for Perfluoro-2-methylpentane (CAS 355-04-4)
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Supplier Product Name(s) Purity Notes

Chem-Impex

Tetradecafluoro-2-

methylpentane,

Perfluoroisohexane,

Perfluoro-2-

methylpentane

≥ 99% (GC)

Provides detailed

physical properties

and highlights

applications in

specialty solvents,

refrigerants, and

fluoropolymers.[1]

F2 Chemicals Ltd
Perfluoro-2-

methylpentane
Not specified

A UK-based

manufacturer

specializing in

fluorochemicals,

providing key physical

data like boiling and

melting points.[4]

Aladdin Scientific
Tetradecafluoro-2-

methylpentane
99%

A US-based trader

offering the product in

various research

quantities (25g, 100g,

500g).[5]

GIHI CHEMICALS

CO.,LIMITED

Tetradecafluoro-2-

Methylpentane
99%

A China-based trader

offering the product in

various package sizes

including 1kg and 5kg.

[5]

Shanghai Medfine

Bio-pharmaceutical

Co., Ltd.

Perfluoro(2-

methylpentane)
99%

A China-based trader

that provides

extensive product

information, including

physical and safety

data.[2]

Sancai Industry PERFLUORO-2-

METHYLPENTANE

Not specified A professional

supplier from China

that notes the
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compound's use as a

specialized solvent in

electronics and

coatings.[3]

Career Henan

Chemica Co.

PERFLUORO-2-

METHYLPENTANE
98.8% min

A China-based trader

offering the product.[5]

Note: This table is not exhaustive but represents a cross-section of available suppliers. Purity

and availability should always be confirmed directly with the supplier for the specific batch.

A Framework for Procurement and Quality
Assurance
A systematic approach to procurement is essential to mitigate risks associated with chemical

purity and supplier reliability. The process should not end with the placement of a purchase

order but must extend to a rigorous in-house verification of the material. This self-validating

system ensures that the material entering the laboratory workflow is of known and acceptable

quality.
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Figure 1: A comprehensive workflow for the procurement and quality verification of research-

grade chemicals.

Experimental Protocol: Identity and Purity
Verification by GC-MS
The Certificate of Analysis provided by the supplier is the first point of reference, but

independent verification is a cornerstone of good laboratory practice. Gas Chromatography-

Mass Spectrometry (GC-MS) is the definitive method for confirming the identity and assessing

the purity of a volatile compound like Perfluoro-2-methylpentane.

Objective: To confirm the chemical identity and determine the purity of a received batch of

Perfluoro-2-methylpentane.

Methodology:

System Preparation:

Ensure the GC-MS system is calibrated and has passed all diagnostic tests.

Condition the analytical column (e.g., a non-polar DB-1 or equivalent) according to the

manufacturer's instructions to ensure a stable baseline.

Sample Preparation:

Due to its volatility and typical high purity, Perfluoro-2-methylpentane can often be

analyzed neat.

If necessary, prepare a dilute solution (e.g., 1% v/v) in a highly volatile solvent in which it is

soluble, although direct injection is preferred to avoid solvent peaks.

Instrumental Parameters (Example):

Injector: Split mode (e.g., 100:1 ratio) at 200°C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.
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Oven Program: Initial temperature of 35°C, hold for 2 minutes, then ramp at 15°C/min to

200°C.

Mass Spectrometer: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-400.

Data Acquisition and Analysis:

Inject 0.5 µL of the sample into the GC-MS.

Identity Confirmation: The primary peak in the resulting total ion chromatogram (TIC)

should be integrated. The mass spectrum of this peak must be compared against a

reference spectrum from a trusted library (e.g., NIST). The fragmentation pattern for

Perfluoro-2-methylpentane is characteristic and serves as a molecular fingerprint.

Purity Assessment: The purity is calculated as the area percent of the main peak relative

to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Validation:

The determined identity and purity must align with the specifications listed on the

supplier's Certificate of Analysis. Any significant discrepancies (>1-2% in purity or

unexpected major impurities) warrant contacting the supplier's technical support and

keeping the material in quarantine.

Handling and Storage Protocols
Proper handling and storage are critical for maintaining the integrity of Perfluoro-2-
methylpentane and ensuring laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is often between 2-8°C.[1]

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses

and chemical-resistant gloves. Handle in a well-ventilated area or a chemical fume hood to
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avoid inhalation of vapors.

Safety: While chemically inert, it is important to consult the Safety Data Sheet (SDS)

provided by the supplier for comprehensive safety and handling information. The compound

may cause skin and eye irritation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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